1-(4-Ethylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine

• Molecular Formula: C20H26N2O2S
• Molecular Weight: 358.5 g/mol
• IUPAC Name: 1-[(4-ethylphenyl)methyl]-4-(4-methylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C20H26N2O2S/c1-3-18-6-8-19(9-7-18)16-21-12-14-22(15-13-21)25(23,24)20-10-4-17(2)5-11-20/h4-11H,3,12-16H2,1-2H3
• InChI Key: GEMGRDKJFAXBMC-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)CN2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)C

Description

1-(4-Ethylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential use in the development of new drugs. This compound belongs to the class of piperazines, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 1-(4-Ethylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine is not fully understood. However, it is believed to act on various neurotransmitter systems in the brain, including the dopamine, serotonin, and norepinephrine systems. This compound has been found to modulate the activity of these neurotransmitter systems, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
1-(4-Ethylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine has been found to have a number of biochemical and physiological effects. This compound has been shown to increase the levels of certain neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. It has also been found to have anxiolytic and analgesic effects, as well as the ability to improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-Ethylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine in lab experiments is its diverse range of biological activities. This compound has been found to exhibit a wide range of effects, which makes it a potentially useful tool in the development of new drugs. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to work with in certain assays.

Future Directions

There are a number of future directions that could be pursued in the study of 1-(4-Ethylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine. One potential area of research is the development of new drugs based on this compound. Another area of research could be the investigation of the mechanism of action of this compound, which could provide insights into the development of new treatments for a range of neurological and psychiatric disorders. Additionally, further studies could be conducted to explore the potential use of this compound in the treatment of chronic pain and other conditions.

Synthesis Methods

The synthesis of 1-(4-Ethylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine involves the reaction of 4-methylbenzenesulfonyl chloride with 1-(4-ethylbenzyl)piperazine in the presence of a base such as triethylamine. The reaction takes place at room temperature and results in the formation of the desired compound in good yield.

Scientific Research Applications

1-(4-Ethylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine has been extensively studied for its potential use in the development of new drugs. This compound has been found to exhibit a wide range of biological activities, including antipsychotic, antidepressant, anxiolytic, and analgesic effects.